Cas no 94785-37-2 ((2-Hydroxy-4-methoxyphenyl)acetone)

(2-Hydroxy-4-methoxyphenyl)acetone structure
94785-37-2 structure
Product Name:(2-Hydroxy-4-methoxyphenyl)acetone
CAS No:94785-37-2
MF:C10H12O3
MW:180.200483322144
CID:798787
PubChem ID:55250351
Update Time:2025-04-19

(2-Hydroxy-4-methoxyphenyl)acetone Chemical and Physical Properties

Names and Identifiers

    • 1-(2-Hydroxy-4-methoxyphenyl)propan-2-one
    • 2-HYDROXY-4-METHOXYPHENYLACETONE
    • 2-Propanone,1-(2-hydroxy-4-methoxyphenyl)-
    • SCHEMBL1922358
    • EN300-1842743
    • DTXSID70716909
    • CS-0272125
    • 94785-37-2
    • AKOS006273906
    • (2-Hydroxy-4-methoxyphenyl)acetone
    • Inchi: 1S/C10H12O3/c1-7(11)5-8-3-4-9(13-2)6-10(8)12/h3-4,6,12H,5H2,1-2H3
    • InChI Key: MDVJRYZMRBMSNA-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=C(C=1)O)CC(C)=O

Computed Properties

  • Exact Mass: 180.078644241g/mol
  • Monoisotopic Mass: 180.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.5Ų

(2-Hydroxy-4-methoxyphenyl)acetone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H552630-25mg
(2-Hydroxy-4-methoxyphenyl)acetone
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25mg
$ 50.00 2022-06-04
TRC
H552630-50mg
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50mg
$ 65.00 2022-06-04
TRC
H552630-200mg
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200mg
$ 135.00 2022-06-04
Enamine
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1-(2-hydroxy-4-methoxyphenyl)propan-2-one
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$780.0 2023-09-19
Enamine
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$817.0 2023-09-19
Enamine
EN300-1842743-0.25g
1-(2-hydroxy-4-methoxyphenyl)propan-2-one
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$855.0 2023-09-19
Enamine
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$891.0 2023-09-19
Enamine
EN300-1842743-1.0g
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$928.0 2023-06-03
Enamine
EN300-1842743-2.5g
1-(2-hydroxy-4-methoxyphenyl)propan-2-one
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$1819.0 2023-09-19
Enamine
EN300-1842743-5.0g
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$2692.0 2023-06-03
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